Cas no 196191-99-8 (4-(Piperidin-4-yl)pyridine hydrochloride)

• Product Name: 4-(Piperidin-4-yl)pyridine hydrochloride
• CAS No: 196191-99-8
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 4756385
• PubChem ID: 127255847
• Update Time: 2025-06-13

4-(Piperidin-4-yl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-4-yl)pyridine hydrochloride
• 4-(Piperidin-4-yl)pyridinehydrochloride
• 4-(PIPERIDIN-4-YL)PYRIDINE HCL
• CS-0163660
• F19968
• DB-194758
• SB41717
• 4-piperidin-4-ylpyridine;hydrochloride
• 196191-99-8
• Pyridine, 4-(4-piperidinyl)-, monohydrochloride

• Inchi： 1S/C10H14N2.ClH/c1-5-11-6-2-9(1)10-3-7-12-8-4-10;/h1-2,5-6,10,12H,3-4,7-8H2;1H
• InChI Key： SDFWEWJBZBSUSY-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 198.092376g/mol
• Monoisotopic Mass: 198.092376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• Molecular Weight: 198.69g/mol

Additional information on 4-(Piperidin-4-yl)pyridine hydrochloride

Comprehensive Overview of 4-(Piperidin-4-yl)pyridine hydrochloride (CAS No. 196191-99-8)

4-(Piperidin-4-yl)pyridine hydrochloride (CAS No. 196191-99-8) is a versatile organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, featuring a piperidine-pyridine hybrid structure, has garnered significant attention due to its potential applications in drug discovery and material science. Its unique molecular architecture makes it a valuable intermediate for designing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in 4-(Piperidin-4-yl)pyridine hydrochloride aligns with current trends in precision medicine and targeted drug delivery. Researchers are increasingly exploring its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential to interact with neurotransmitter receptors, addressing common search queries like "small molecules for neurological disorders."

From a structural perspective, the piperidine moiety contributes to the compound's lipophilicity, while the pyridine ring enhances its hydrogen-bonding capacity. This dual functionality explains its frequent appearance in patents related to blood-brain barrier penetration—a recurring theme in pharmaceutical forums. Analytical techniques such as HPLC and mass spectrometry confirm its high purity (>98%), making it suitable for structure-activity relationship (SAR) studies.

In material science, CAS 196191-99-8 has shown promise as a building block for coordination polymers, coinciding with the surge in searches for "organic frameworks for catalysis." Its chelating properties enable the formation of stable complexes with transition metals, a property leveraged in developing heterogeneous catalysts for green chemistry applications. This aligns with the global emphasis on sustainable synthesis methods.

The compound's stability under physiological pH ranges (5.0–7.4) makes it particularly relevant for in vitro assays, answering frequent queries about "pH-stable research chemicals." Recent publications highlight its utility in fluorescence labeling experiments, where its secondary amine group serves as an attachment point for probe molecules. Such applications resonate with the increasing demand for molecular imaging tools in cellular biology.

Quality control protocols for 4-(Piperidin-4-yl)pyridine hydrochloride typically involve NMR spectroscopy (1H and 13C) and elemental analysis, addressing laboratory professionals' concerns about compound verification. The hydrochloride salt form ensures improved water solubility compared to the free base—a critical factor noted in discussions about "bioavailability enhancement strategies."

Emerging studies suggest potential applications in allosteric modulator development, particularly for ion channels. This connects with trending searches about "non-competitive inhibitors" and "allosteric drug discovery." The compound's conformational flexibility allows it to adopt multiple binding modes, a property increasingly valued in fragment-based drug design approaches.

From a safety standpoint, standard handling procedures for CAS 196191-99-8 mirror those for typical amine hydrochlorides, with emphasis on proper ventilation and personal protective equipment. These precautions address common workplace safety queries while maintaining compliance with international laboratory standards. The compound's stoichiometric purity makes it particularly suitable for quantitative synthetic applications.

The synthesis of 4-(Piperidin-4-yl)pyridine hydrochloride typically involves reductive amination strategies, a process frequently searched in conjunction with "heterocyclic compound preparation." Recent optimization efforts have focused on catalytic hydrogenation methods to improve yield and reduce byproducts—an eco-friendly approach that aligns with the principles of green chemistry.

In the context of intellectual property, this compound appears in multiple patents related to kinase inhibitors and neuroprotective agents, reflecting the pharmaceutical industry's focus on these therapeutic areas. Its structural similarity to various natural alkaloids makes it a subject of interest in phytochemistry research as well.

Future research directions for 196191-99-8 may explore its potential in proteolysis targeting chimeras (PROTACs), a cutting-edge field generating numerous scholarly inquiries. The compound's bifunctional character positions it as a candidate for developing molecular glues—another trending topic in chemical biology circles.

For researchers sourcing this material, technical specifications typically include data on melting point (decomposition >250°C), solubility profiles, and storage conditions (-20°C under inert atmosphere). These parameters address the practical concerns frequently voiced in laboratory supply discussions and chemical inventory management systems.